Cas no 60102-29-6 (Isosativan)

• Product Name: Isosativan
• CAS No: 60102-29-6
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 837446
• PubChem ID: 14058036
• Update Time: 2025-10-29

Isosativan Chemical and Physical Properties

Names and Identifiers

• Isosativan
• 5-Methoxy-2-[(3R)-7-methoxy-3,4-dihydro-2H-chromen-3-yl]phenol
• JDTic 2HCl
• JDTic dihydrochloride
• (-)-Isosativan
• (R)-2-(3,4-Dihydro-7-methoxy-2H-1-benzopyran-3-yl)-5-methoxyphenol
• 7-O-Methylvestitol
• [ "7-O-Methylvestitol" ]
• 2'-Hydroxy-7,4'-dimethoxyisoflavan
• FS-8854
• DA-54457
• XI161833
• 2-[(3R)-3,4-Dihydro-7-methoxy-2H-1-benzopyran-3-yl]-5-methoxyphenol
• 60102-29-6
• DTXSID001161805
• AKOS032962460

• Inchi： 1S/C17H18O4/c1-19-13-5-6-15(16(18)8-13)12-7-11-3-4-14(20-2)9-17(11)21-10-12/h3-6,8-9,12,18H,7,10H2,1-2H3/t12-/m0/s1
• InChI Key： FWAWTPASGRNXTO-LBPRGKRZSA-N
• SMILES： O1C2C=C(C=CC=2C[C@H](C2C=CC(=CC=2O)OC)C1)OC

Computed Properties

• Exact Mass: 286.12100
• Monoisotopic Mass: 286.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9A^2
• XLogP3: 3.3

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 397.4±42.0 °C at 760 mmHg
• Flash Point: 194.1±27.9 °C
• PSA: 47.92000
• LogP: 3.12810
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Isosativan Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Isosativan

Recent Advances in Isosativan (60102-29-6) Research: A Comprehensive Review

Isosativan (CAS: 60102-29-6), a naturally occurring isoflavonoid, has garnered significant attention in recent years due to its potential therapeutic applications in the field of chemical biology and medicine. This research briefing aims to synthesize the latest findings on Isosativan, focusing on its pharmacological properties, mechanisms of action, and emerging applications in drug development. The compound, initially isolated from leguminous plants, has demonstrated a range of bioactivities, including antioxidant, anti-inflammatory, and neuroprotective effects, making it a promising candidate for further investigation.

Recent studies have elucidated the molecular structure of Isosativan (60102-29-6), revealing its unique isoflavonoid backbone with hydroxyl and methoxy substitutions that contribute to its biological activity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound, ensuring high purity and accurate identification in research settings. These structural insights have paved the way for structure-activity relationship (SAR) studies, which are critical for optimizing its therapeutic potential.

One of the most notable advancements in Isosativan research is its potential role in neurodegenerative diseases. In vitro and in vivo studies have demonstrated that Isosativan can modulate key pathways involved in neuroinflammation and oxidative stress, both of which are implicated in conditions like Alzheimer's and Parkinson's diseases. For instance, a 2023 study published in the Journal of Neurochemistry reported that Isosativan significantly reduced reactive oxygen species (ROS) levels in neuronal cells and inhibited the activation of pro-inflammatory cytokines, suggesting a dual mechanism of action that could be harnessed for neuroprotection.

In addition to its neuroprotective effects, Isosativan has shown promise in the field of oncology. Preclinical studies have indicated that the compound can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. Researchers attribute this activity to Isosativan's ability to interfere with cell cycle progression and activate tumor suppressor genes. A recent study in the International Journal of Molecular Sciences highlighted its synergistic effects when combined with conventional chemotherapeutic agents, potentially reducing the required dosage and minimizing side effects.

The pharmacokinetic profile of Isosativan (60102-29-6) has also been a focus of recent research. Despite its promising bioactivities, the compound faces challenges related to bioavailability and metabolic stability. To address these issues, researchers have explored various formulation strategies, including nanoencapsulation and prodrug approaches. A 2024 study in the European Journal of Pharmaceutics and Biopharmaceutics demonstrated that lipid-based nanoparticles could enhance the oral bioavailability of Isosativan by up to 3-fold, marking a significant step toward its clinical translation.

Looking ahead, the future of Isosativan research appears promising, with several ongoing clinical trials aimed at evaluating its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of Isosativan-based therapeutics. Furthermore, advances in synthetic biology may enable the large-scale production of Isosativan through microbial fermentation, addressing current limitations associated with its extraction from natural sources.

In conclusion, Isosativan (60102-29-6) represents a compelling case study in the intersection of chemistry, biology, and medicine. Its multifaceted bioactivities, combined with recent technological advancements, position it as a valuable compound for further exploration. As research continues to uncover its full potential, Isosativan may soon transition from the laboratory to the clinic, offering new hope for patients with neurodegenerative diseases, cancer, and other conditions.